Cas no 189765-98-8 (Vinyl Acetate-d6)

• Product Name: Vinyl Acetate-d6
• CAS No: 189765-98-8
• MF: C₄H₆O₂
• MW: 92.126211643219
• CID: 115708
• PubChem ID: 102602259
• Update Time: 2025-04-18

Vinyl Acetate-d6 Chemical and Physical Properties

Names and Identifiers

• Acetic-2,2,2-d3 acid,ethenyl-1,2,2-d3 ester
• VINYL ACETATE-D6
• D98500
• 1,2,2-Trideuterioethenyl 2,2,2-trideuterioacetate
• 189765-98-8
• Vinyl Acetate-d6

• Inchi： 1S/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H3/i1D2,2D3,3D
• InChI Key： XTXRWKRVRITETP-QNYGJALNSA-N
• SMILES： O(/C(/[2H])=C(\[2H])/[2H])C(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 92.074
• Monoisotopic Mass: 92.074
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.30000
• LogP: 0.69300